Cas no 1078130-59-2 (6-Cyano-4-oxo-1,4-dihydro-quinoline-2-carboxylic Acid Methyl Ester)

• Product Name: 6-Cyano-4-oxo-1,4-dihydro-quinoline-2-carboxylic Acid Methyl Ester
• CAS No: 1078130-59-2
• MF: C₁₂H₈N₂O₃
• MW: 228.20352268219
• CID: 4756260
• Update Time: 2025-05-20

6-Cyano-4-oxo-1,4-dihydro-quinoline-2-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-hydroxy-quinoline-2-carboxylic acid methyl ester
• 6-Cyano-4-oxo-1,4-dihydro-quinoline-2-carboxylic acid methyl ester
• methyl 6-cyano-4-oxo-1H-quinoline-2-carboxylate
• Methyl 6-cyano-4-oxo-1,4-dihydroquinoline-2-carboxylate
• 6-Cyano-4-oxo-1,4-dihydro-quinoline-2-carboxylic Acid Methyl Ester

• Inchi： 1S/C12H8N2O3/c1-17-12(16)10-5-11(15)8-4-7(6-13)2-3-9(8)14-10/h2-5H,1H3,(H,14,15)
• InChI Key： HWPAIPTYSWLOCZ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)OC)NC2C=CC(C#N)=CC=21

Computed Properties

• Exact Mass: 228.053492g/mol
• Monoisotopic Mass: 228.053492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.2
• Molecular Weight: 228.2g/mol

6-Cyano-4-oxo-1,4-dihydro-quinoline-2-carboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 6-Cyano-4-oxo-1,4-dihydro-quinoline-2-carboxylic Acid Methyl Ester

Introduction to 6-Cyano-4-oxo-1,4-dihydro-quinoline-2-carboxylic Acid Methyl Ester (CAS No. 1078130-59-2)

6-Cyano-4-oxo-1,4-dihydro-quinoline-2-carboxylic Acid Methyl Ester, identified by its CAS number 1078130-59-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of this molecule, particularly its cyano and ester functional groups, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The quinoline scaffold is a privileged structure in medicinal chemistry, with many derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The presence of a cyano group at the 6-position and an ester group at the 2-position in 6-Cyano-4-oxo-1,4-dihydro-quinoline-2-carboxylic Acid Methyl Ester introduces additional reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules. This compound has been studied for its potential role in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been growing interest in quinoline derivatives as scaffolds for drug discovery due to their ability to interact with biological targets such as enzymes and receptors. The cyano group in 6-Cyano-4-oxo-1,4-dihydro-quinoline-2-carboxylic Acid Methyl Ester can participate in hydrogen bonding and π-stacking interactions, which are crucial for binding affinity and specificity. Additionally, the ester moiety provides a site for further chemical modification, allowing for the exploration of diverse structural analogs.

One of the most compelling aspects of this compound is its potential application in the synthesis of inhibitors for enzymes involved in cancer progression. Quinoline derivatives have shown promise in targeting kinases and other enzymes that play a role in tumor growth and survival. For instance, studies have demonstrated that certain quinoline-based compounds can inhibit tyrosine kinases, which are overexpressed in many cancer cells. The cyano group in 6-Cyano-4-oxo-1,4-dihydro-quinoline-2-carboxylic Acid Methyl Ester may enhance binding to these enzymes by forming specific interactions with key residues in the active site.

Furthermore, the methyl ester group at the 2-position offers flexibility for further derivatization. This allows researchers to modify the compound's solubility, bioavailability, and metabolic stability by converting the ester into other functional groups such as carboxylic acids or amides. Such modifications are essential for optimizing drug-like properties and improving therapeutic efficacy.

The synthesis of 6-Cyano-4-oxo-1,4-dihydro-quinoline-2-carboxylic Acid Methyl Ester typically involves multi-step organic reactions starting from readily available quinoline precursors. The introduction of the cyano group often requires cyanation reactions, which can be achieved through various methods such as nucleophilic substitution or metal-catalyzed cyanation. The formation of the ester group is commonly accomplished via esterification reactions using carboxylic acids or acid chlorides.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce functional groups with high selectivity and yield. These techniques have significantly improved the accessibility of complex quinoline derivatives like 6-Cyano-4-oxo-1,4-dihydro-quinoline-2-carboxylic Acid Methyl Ester, facilitating further exploration of its biological activities.

In addition to its pharmaceutical applications, this compound has shown promise in material science and chemical biology. Quinoline derivatives are known to exhibit photophysical properties that make them useful in organic electronics and sensors. The unique electronic structure influenced by the cyano and ester groups could potentially enhance charge transport properties or luminescence efficiency.

Research into the biological activity of 6-Cyano-4-oxyoqnequlinineqniic Acidi Meqthyl Esteqr (CAS Noq 10781eq30q59eq2) has revealed several interesting findings. In vitro studies have indicated that this compound can modulate pathways involved in inflammation and immune response. The ability to interact with cellular targets suggests that it may have therapeutic potential in conditions such as autoimmune diseases or chronic inflammation.

One notable study published in a leading pharmaceutical journal demonstrated that derivatives of this compound exhibit inhibitory effects on certain inflammatory cytokines. The mechanism of action involves interference with signaling pathways that lead to the production of pro-inflammatory molecules. This finding aligns with the growing interest in developing small-molecule inhibitors for inflammatory diseases.

The structural versatility of 6-Cyanoqoqnequlinineqniic Acidi Meqthyl Esteqr (CAS Noq 10781eq30q59eq2) also makes it a valuable tool for fragment-based drug design. By synthesizing libraries of related compounds, researchers can identify lead structures with high affinity for biological targets. Fragment-based approaches have been successfully employed to develop novel drugs against challenging diseases such as cancer and HIV.

The future direction of research on this compound includes exploring its potential as an anticancer agent. Preclinical studies are underway to evaluate its efficacy and safety profile in animal models. The combination of computational modeling and high-throughput screening techniques will be instrumental in identifying optimal analogs with enhanced biological activity.

In conclusion,6-Cyanoqqoqqneqqulqqineqqniic Aciqdqq Meqqtqq Esteqr (CAS Noqq 10781qq30qq59qq2) represents a promising candidate for further development as a therapeutic agent or biochemical probe. Its unique structural features provide multiple opportunities for functionalization and optimization, while its demonstrated biological activity suggests potential applications across various therapeutic areas, including oncology, immunology, and inflammation research.,